(1S,4S,6R,13S,14R,16R,18R)-4,5-dihydroxy-3,8,8,15,15,18-hexamethyl-7,9-dioxapentacyclo[11.5.1.01,5.06,11.014,16]nonadeca-2,11-dien-19-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound (1S,4S,6R,13S,14R,16R,18R)-4,5-dihydroxy-3,8,8,15,15,18-hexamethyl-7,9-dioxapentacyclo[11.5.1.01,5.06,11.014,16]nonadeca-2,11-dien-19-one
is a complex organic molecule . The IUPAC name and the 2D structure of this compound can be found in various databases .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, featuring multiple rings and functional groups . It includes hydroxy groups, methyl groups, and a dioxapentacyclic ring system . The exact 3D conformation would depend on the specific spatial arrangement of these groups and the overall stereochemistry of the molecule.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure . For instance, the presence of hydroxy groups could make it polar and capable of forming hydrogen bonds. The exact properties such as melting point, boiling point, solubility, and others are not provided in the search results.Scientific Research Applications
Isomerization and Spectroscopy Analysis
- The compound exhibits spontaneous E/Z isomerization, with NMR spectroscopy and X-ray data providing insights into its configuration and isomeric forms. This analysis is crucial for understanding the compound's structural dynamics and potential applications in synthetic chemistry (Afonin et al., 2017).
Synthesis and Structural Analysis
- The compound's framework has been utilized in synthesizing complex molecular structures, contributing to advancements in organic synthesis and molecular design. Structural elucidation through various methods like X-ray diffraction and NMR is pivotal in these studies (Mosimann & Vogel, 2000).
Chemical Behavior and Transformations
- Research on the chemical behavior of related compounds, including carbene addition and epoxidation, informs the potential chemical transformations of this compound. These studies are significant for developing new synthetic pathways and understanding reaction mechanisms (Savinsky, Hopf, Dix, & Jones, 2001).
Enantioselective Synthesis
- The compound's structure has been leveraged in the enantioselective synthesis of specific amino acids and peptides, highlighting its potential application in stereoselective synthesis and pharmaceutical chemistry (Moreno‐Vargas, Robina, Petricci, & Vogel, 2004).
Discovery of New Bioactive Compounds
- Research on related molecular frameworks has led to the discovery of new diterpenes with potential bioactive properties, underscoring the compound's relevance in medicinal chemistry and drug discovery (Thongnest, Mahidol, Sutthivaiyakit, & Ruchirawat, 2005).
Chemical Synthesis and Characterization
- The compound's related frameworks have been synthesized and characterized, providing a foundation for further chemical research and potential applications in various fields of chemistry (Okoth et al., 2016).
Mechanism of Action
Properties
CAS No. |
77573-43-4 |
---|---|
Molecular Formula |
C23H32O5 |
Molecular Weight |
388.5 g/mol |
IUPAC Name |
(4S,5R,6R,14R,16R,18R)-4,5-dihydroxy-3,8,8,15,15,18-hexamethyl-7,9-dioxapentacyclo[11.5.1.01,5.06,11.014,16]nonadeca-2,11-dien-19-one |
InChI |
InChI=1S/C23H32O5/c1-11-9-22-12(2)7-15-16(20(15,3)4)14(18(22)25)8-13-10-27-21(5,6)28-19(13)23(22,26)17(11)24/h8-9,12,14-17,19,24,26H,7,10H2,1-6H3/t12-,14?,15-,16+,17+,19-,22?,23-/m1/s1 |
InChI Key |
ONMDPPVVEFWDOD-IYPAEISKSA-N |
Isomeric SMILES |
C[C@@H]1C[C@@H]2[C@@H](C2(C)C)C3C=C4COC(O[C@H]4[C@]5(C1(C3=O)C=C([C@@H]5O)C)O)(C)C |
SMILES |
CC1CC2C(C2(C)C)C3C=C4COC(OC4C5(C1(C3=O)C=C(C5O)C)O)(C)C |
Canonical SMILES |
CC1CC2C(C2(C)C)C3C=C4COC(OC4C5(C1(C3=O)C=C(C5O)C)O)(C)C |
solubility |
not available |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.